Cas no 1001414-03-4 (5-(benzenesulfonyl)-7-iodo-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 5-(benzenesulfonyl)-7-iodo-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1001414-03-4
• MF: C₁₂H₈IN₃O₂S
• MW: 385.180293083191
• CID: 5165794
• Update Time: 2026-03-04

5-(benzenesulfonyl)-7-iodo-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(benzenesulfonyl)-7-iodo-5H-pyrrolo[2,3-b]pyrazine
• 7-Iodo-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine

• Inchi： 1S/C12H8IN3O2S/c13-10-8-16(12-11(10)14-6-7-15-12)19(17,18)9-4-2-1-3-5-9/h1-8H
• InChI Key： LRMSOTQVIIGPAZ-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=NC=CN=2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2

Additional information on 5-(benzenesulfonyl)-7-iodo-5H-pyrrolo[2,3-b]pyrazine

5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine: A Comprehensive Overview

5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine, with the CAS number 1001414-03-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds known for their unique electronic properties and potential applications in drug discovery and advanced materials. The structure of this compound features a pyrrolo[2,3-b]pyrazine core with substituents at positions 5 and 7, specifically a benzenesulfonyl group and an iodine atom, respectively. These substituents play a crucial role in modulating the electronic and steric properties of the molecule, making it a versatile building block for various chemical transformations.

The synthesis of 5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine involves a series of intricate organic reactions, including cyclization and substitution processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such heterocyclic compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in introducing the iodine substituent at position 7. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in downstream processes.

The electronic properties of 5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine make it an attractive candidate for use in organic electronics. The conjugated system within the pyrrolopyrazine core facilitates efficient charge transport, while the benzenesulfonyl group contributes to planarity and stability. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. For example, researchers have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency by optimizing charge injection and recombination processes.

In the realm of medicinal chemistry, 5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine has shown promise as a lead compound for drug development. Its unique structure allows for diverse functionalization strategies, enabling the creation of bioactive molecules with specific pharmacological profiles. For instance, studies have highlighted its potential as an inhibitor of certain kinase enzymes, which are key targets in cancer therapy. The iodine substituent at position 7 is particularly valuable for radioiodination studies, where it can be used to label compounds for imaging applications in nuclear medicine.

The physical properties of this compound are also worth noting. It exhibits a high degree of thermal stability under standard conditions, making it suitable for various chemical transformations that require elevated temperatures. Additionally, its solubility profile has been optimized through careful design of substituents, ensuring compatibility with both organic and aqueous reaction media.

From an environmental standpoint, understanding the fate and behavior of 5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine is essential for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. Findings indicate that while the compound is relatively stable under ambient conditions, it undergoes gradual degradation in the presence of microbial communities under specific environmental conditions.

In conclusion, 5-(Benzenesulfonyl)-7-Iodo-5H-Pyrrolo[2,3-b]Pyrazine, with CAS number 1001414-03-4, stands out as a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.